Cas no 62918-37-0 ((2E)-1-(naphthalen-2-yl)-3-(4-nitrophenyl)prop-2-en-1-one)

• Product Name: (2E)-1-(naphthalen-2-yl)-3-(4-nitrophenyl)prop-2-en-1-one
• CAS No: 62918-37-0
• MF: C₁₉H₁₃NO₃
• MW: 303.311424970627
• CID: 428843
• PubChem ID: 3331954
• Update Time: 2025-04-19

(2E)-1-(naphthalen-2-yl)-3-(4-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-naphthalenyl)-3-(4-nitrophenyl)-, (E)-
• 1-naphthalen-2-yl-3-(4-nitrophenyl)prop-2-en-1-one
• (2E)-1-(naphthalen-2-yl)-3-(4-nitrophenyl)prop-2-en-1-one
• 62918-37-0
• AKOS034380321
• DTXSID70391538

• Inchi： 1S/C19H13NO3/c21-19(12-7-14-5-10-18(11-6-14)20(22)23)17-9-8-15-3-1-2-4-16(15)13-17/h1-13H
• InChI Key： XQOCAPRPFHAHGS-UHFFFAOYSA-N
• SMILES： O=C(C=CC1C=CC(=CC=1)[N+](=O)[O-])C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 303.08959
• Monoisotopic Mass: 303.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 60.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones